Cas no 35217-95-9 (4-(Oxiran-2-ylmethoxy)benzoic acid)

4-(Oxiran-2-ylmethoxy)benzoic acid structure
35217-95-9 structure
Product Name:4-(Oxiran-2-ylmethoxy)benzoic acid
CAS No:35217-95-9
MF:C10H10O4
MW:194.184003353119
MDL:MFCD06203455
CID:1039731
PubChem ID:19753063
Update Time:2025-04-20

4-(Oxiran-2-ylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Oxiran-2-ylmethoxy)benzoic acid
    • MFCD06203455
    • AS-6485
    • 35217-95-9
    • p-(2,3-epoxypropoxy)benzoic acid
    • DTXSID50599550
    • DA-17827
    • SCHEMBL2449453
    • 4-Oxiranylmethoxy-benzoic acid
    • 4-[(Oxiran-2-yl)methoxy]benzoic acid
    • 4-(Oxiran-2-ylmethoxy)benzoicacid
    • AKOS006346722
    • 2-[(4-Carboxyphenoxy)methyl]oxirane
    • 3-(4-Carboxyphenoxy)-1,2-propenoxide
    • Benzoic acid, 4-(oxiranylmethoxy)-
    • CS-0332667
    • MDL: MFCD06203455
    • Inchi: 1S/C10H10O4/c11-10(12)7-1-3-8(4-2-7)13-5-9-6-14-9/h1-4,9H,5-6H2,(H,11,12)
    • InChI Key: LQRUKKGYJWLGBA-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 194.05790880g/mol
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),

4-(Oxiran-2-ylmethoxy)benzoic acid Security Information

  • Hazardous Material Identification: T

4-(Oxiran-2-ylmethoxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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